1-Benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid
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Description
1-Benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid is a pyrazole-based carboxylic acid derivative with a benzyl group at position 1, a 2-methoxyethoxy substituent at position 5, and a carboxylic acid moiety at position 3.
Properties
Molecular Formula |
C14H16N2O4 |
|---|---|
Molecular Weight |
276.29 g/mol |
IUPAC Name |
1-benzyl-5-(2-methoxyethoxy)pyrazole-3-carboxylic acid |
InChI |
InChI=1S/C14H16N2O4/c1-19-7-8-20-13-9-12(14(17)18)15-16(13)10-11-5-3-2-4-6-11/h2-6,9H,7-8,10H2,1H3,(H,17,18) |
InChI Key |
PSTAJHHTUPIQQU-UHFFFAOYSA-N |
Canonical SMILES |
COCCOC1=CC(=NN1CC2=CC=CC=C2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions. One common method includes the condensation of benzyl hydrazine with ethyl acetoacetate to form the pyrazole ring, followed by the introduction of the methoxyethoxy group through nucleophilic substitution. The final step involves the oxidation of the intermediate to introduce the carboxylic acid functional group.
Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions: 1-Benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.
Reduction: The compound can be reduced to form alcohols or other reduced forms.
Substitution: The benzyl and methoxyethoxy groups can undergo substitution reactions with suitable reagents.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylates, while reduction can produce alcohols or hydrocarbons.
Scientific Research Applications
1-Benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid has diverse applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Explored for its therapeutic potential in treating various diseases due to its unique chemical properties.
Industry: Utilized in the development of new materials, agrochemicals, and pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-Benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Substituent Effects on Physicochemical Properties
The substituents at positions 1, 3, and 5 of the pyrazole ring critically influence molecular weight, solubility, and electronic properties. Below is a comparative table of key analogs:
*Estimated based on molecular formula (C14H16N2O4).
Key Observations:
- Lipophilicity vs. Solubility : The 2-methoxyethoxy group in the target compound improves water solubility compared to the 4-chlorophenyl group in but may reduce membrane permeability relative to alkyl substituents (e.g., methyl in ).
- Electronic Effects : Methoxy groups (e.g., in ) enhance electron-donating capacity, which may stabilize charge-transfer interactions in biological targets.
Pharmacological Potential:
- Carboxylic acid at position 3 (as in the target compound and ) facilitates hydrogen bonding with target proteins, a feature linked to antibacterial activity in related pyrazoles .
- The 4-chlorophenyl substituent in may enhance binding to hydrophobic pockets in enzymes, as observed in kinase inhibitors.
Biological Activity
1-Benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid is an organic compound with significant potential in medicinal chemistry. This article explores its biological activities, synthesis methods, and relevant case studies, providing a comprehensive overview of its pharmacological potential.
Chemical Structure and Properties
The molecular formula of 1-benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid is C₁₄H₁₆N₂O₄, with a molecular weight of 276.29 g/mol. The compound features a benzyl group and a 2-methoxyethoxy substituent on the pyrazole ring, contributing to its unique chemical reactivity and biological properties.
Biological Activities
Preliminary studies indicate that this compound exhibits various biological activities, including:
- Anti-inflammatory Effects : Initial investigations suggest that 1-benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid may interact with inflammatory pathways, potentially inhibiting pro-inflammatory cytokines.
- Anticancer Potential : The compound shows promise in targeting cancer cell proliferation, although detailed studies are necessary to elucidate its mechanism of action.
Table 1: Summary of Biological Activities
| Activity Type | Observations |
|---|---|
| Anti-inflammatory | Potential inhibition of pro-inflammatory cytokines |
| Anticancer | Interaction with cancer cell proliferation pathways |
| Antimicrobial | Limited data available; requires further investigation |
The exact mechanisms through which 1-benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid exerts its biological effects remain under investigation. Binding affinity studies to specific enzymes or receptors are crucial for understanding its pharmacodynamics. Early data suggest involvement in pathways related to inflammation and cancer cell growth.
Case Studies and Research Findings
Several studies have explored the biological activities of pyrazole derivatives, including those structurally similar to 1-benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid:
- Anti-inflammatory Activity : A study reported that various pyrazole derivatives exhibited significant anti-inflammatory effects in carrageenan-induced paw edema models. For instance, compounds similar to 1-benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid demonstrated over 80% inhibition compared to standard drugs like diclofenac .
- Anticancer Studies : Research has shown that certain pyrazole derivatives can induce apoptosis in cancer cell lines such as MCF-7 and A549. Flow cytometry analyses indicated these compounds triggered apoptotic pathways, highlighting their potential as anticancer agents .
- Antimicrobial Properties : While specific data on the antimicrobial activity of this compound is limited, related pyrazoles have demonstrated efficacy against various bacterial strains, suggesting a need for further exploration in this area .
Synthesis Methods
The synthesis of 1-benzyl-5-(2-methoxyethoxy)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions that allow for controlled modifications. Common methods include:
- Condensation Reactions : Utilizing arylhydrazines with appropriate carbonyl compounds.
- Functional Group Modifications : Tailoring the compound's properties for specific applications through strategic substitutions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
